BENGHE Foundational & Exploratory

Check Availability & Pricing

Orexin B: A Comprehensive Technical Guide on
Structure and Function

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Orexin B
CAS No.: 205599-76-4
Cat. No.: B15747076
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

Orexin B, also known as hypocretin-2, is a neuropeptide implicated in a variety of physiological
processes, most notably the regulation of sleep-wake cycles, feeding behavior, and energy
homeostasis.[1][2] Synthesized in the lateral hypothalamus, Orexin B exerts its effects through
interaction with two G-protein coupled receptors, Orexin Receptor 1 (OX1R) and Orexin
Receptor 2 (OX2R), with a pronounced selectivity for OX2R.[1][3] This document provides an
in-depth technical overview of the structure, amino acid sequence, and signaling pathways of
human Orexin B, intended to serve as a resource for researchers and professionals in drug
development.

Orexin B Structure and Amino Acid Sequence

Orexin B is a linear peptide composed of 28 amino acids, with its C-terminus being amidated.
[1][4] This post-translational modification is crucial for its biological activity. The peptide is
derived from a larger precursor protein, prepro-orexin, through proteolytic cleavage.[1][5]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15747076#bc-rfq
https://www.benchchem.com/product/b15747076/docs?utm_src=pdf-body#orexin-b-a-comprehensive-technical-guide-on-structure-and-function
https://en.wikipedia.org/wiki/Orexin
https://www.biosynth.com/p/POR-4348-S/205640-91-1-orexin-b-human
https://www.benchchem.com/product/b15747076/docs?utm_src=pdf-body#orexin-b-a-comprehensive-technical-guide-on-structure-and-function
https://en.wikipedia.org/wiki/Orexin
https://www.invivochem.com/orexin-b-human.html
https://www.benchchem.com/product/b15747076/docs?utm_src=pdf-body#orexin-b-a-comprehensive-technical-guide-on-structure-and-function
https://www.benchchem.com/product/b15747076/docs?utm_src=pdf-body#orexin-b-a-comprehensive-technical-guide-on-structure-and-function
https://www.benchchem.com/product/b15747076/docs?utm_src=pdf-body#orexin-b-a-comprehensive-technical-guide-on-structure-and-function
https://en.wikipedia.org/wiki/Orexin
https://pmc.ncbi.nlm.nih.gov/articles/PMC3058259/
https://en.wikipedia.org/wiki/Orexin
https://pmc.ncbi.nlm.nih.gov/articles/PMC9044999/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15747076?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Amino Acid Sequence

The primary amino acid sequence of human Orexin B is presented below.

Table 1: Amino Acid Sequence of Human Orexin B[6]

H-Arg-Ser-Gly-Pro-Pro-Gly-Leu-GIn-Gly-
Arg-Leu-GIn-Arg-Leu-Leu-GIn-Ala-Ser-

Sequence ]
Gly-Asn-His-Ala-Ala-Gly-lle-Leu-Thr-Met-
NH2

Short Form RSGPPGLQGRLQRLLQASGNHAAGILTM-NH2

Length 28 amino acids

Physicochemical Properties

The molecular formula and weight of human Orexin B are summarized in the following table.

Table 2: Physicochemical Properties of Human Orexin B[6]

Property Value

Molecular Formula C123H212N44035S
Molecular Weight 2899.33 g/mol

CAS Number 205640-91-1

Three-Dimensional Structure

The three-dimensional solution structure of human Orexin B has been determined using two-
dimensional 1H-NMR spectroscopy and dynamical simulated annealing calculations.[7] The
structure, deposited in the Protein Data Bank (PDB) with the accession code 1CQO, reveals a
distinct secondary structure.[1][7]

In a membrane-mimetic environment (sodium dodecylsulphate), Orexin B adopts a
conformation consisting of two helical sections.[8][9] Helix | spans from Leu(7) to Ser(18), and
helix Il encompasses Ala(22) to Leu(26).[8][9] These helical regions are believed to be
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important for membrane binding.[8] The two helices are oriented at approximately 60-80
degrees relative to each other.[7]

Table 3: Structural Details of Human Orexin B

Parameter Details

PDB ID 1CQO0

Method Solution NMR
Organism Homo sapiens

Two alpha-helical regions: Helix | (residues 7-
Secondary Structure 18) and Helix Il (residues 22-26) in a

membrane-mimetic environment.[8][9]

Total Structure Weight 2.89 kDa
Atom Count 203
Modeled Residue Count 28

Experimental Protocols

The determination of Orexin B's structure and its functional characterization have been
achieved through various experimental techniques.

Structure Determination by NMR Spectroscopy

The solution structure of human Orexin B was elucidated using multidimensional NMR
spectroscopy.

Methodology:

o Sample Preparation: Synthetic human Orexin B peptide is dissolved in an appropriate
solvent, often a water/acetonitrile mixture or in the presence of membrane mimetics like
sodium dodecylsulphate (SDS) micelles to simulate a physiological environment.[8][9]
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NMR Data Acquisition: A suite of two-dimensional NMR experiments, including Total
Correlation Spectroscopy (TOCSY) and Nuclear Overhauser Effect Spectroscopy (NOESY),
are performed to obtain through-bond and through-space proton-proton correlations,
respectively.

Resonance Assignment: The collected NMR data is used to assign the chemical shifts of the
protons in the peptide.

Structural Calculations: The distance restraints derived from the NOESY spectra, along with
dihedral angle restraints from coupling constants, are used as input for structure calculation
programs. Algorithms like dynamical simulated annealing are employed to generate a family
of structures consistent with the experimental data.[7]

Structure Validation: The resulting structures are validated for their geometric quality and
agreement with the experimental data.

Receptor Binding and Functional Assays

The interaction of Orexin B with its receptors is quantified using binding and functional assays.
Methodology for Radioligand Binding Assay:

Cell Culture and Membrane Preparation: Cells stably expressing either OX1R or OX2R are
cultured and harvested. The cell membranes are then isolated through centrifugation.

Binding Reaction: The prepared membranes are incubated with a radiolabeled ligand (e.g.,
[1251]-Orexin A) and varying concentrations of unlabeled Orexin B.

Separation and Detection: The bound and free radioligand are separated by filtration. The
radioactivity retained on the filter, representing the bound ligand, is quantified using a
gamma counter.

Data Analysis: The data is analyzed to determine the inhibitory constant (Ki) of Orexin B for
each receptor, which reflects its binding affinity.

Methodology for Calcium Transient Assay:
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o Cell Culture and Loading: Cells expressing the target orexin receptor are cultured on plates
and loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

» Stimulation: The cells are stimulated with varying concentrations of Orexin B.

o Fluorescence Measurement: The change in intracellular calcium concentration is measured
by monitoring the fluorescence of the dye using a fluorometer or a fluorescence microscope.

o Data Analysis: The dose-response curve is plotted to determine the effective concentration
(EC50), which is the concentration of Orexin B that elicits a half-maximal response.

Orexin B Signaling Pathways

Orexin B primarily signals through the Orexin 2 Receptor (OX2R), a G-protein coupled
receptor.[1] The binding of Orexin B to OX2R can activate multiple G-protein subtypes,
including Gg/11, Gi/o, and Gs, leading to the modulation of various downstream signaling
cascades.[10][11]

Gg-Mediated Pathway

Activation of the Gq protein by the Orexin B-OX2R complex leads to the stimulation of
Phospholipase C (PLC).[11][12] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate
(PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of
calcium from intracellular stores, while DAG activates Protein Kinase C (PKC).[10]

Intracellular
Ca?* Release
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Orexin B Gg-mediated signaling pathway.

Gilo and Gs-Mediated Pathways
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Coupling of the Orexin B-OX2R complex to Gi/o proteins typically leads to the inhibition of
adenylyl cyclase, resulting in decreased cyclic AMP (CAMP) levels.[10] Conversely, Gs coupling
stimulates adenylyl cyclase, leading to an increase in cAMP and subsequent activation of
Protein Kinase A (PKA).[13]
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Orexin B Gi/o and Gs-mediated signaling pathways.

Downstream Effects

The activation of these primary signaling pathways leads to a variety of downstream cellular
responses, including the modulation of ion channel activity and the activation of mitogen-
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activated protein kinase (MAPK) pathways, such as ERK/MAPK, which can influence gene
transcription and support long-lasting potentiation.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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